Cas no 1579251-94-7 (Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate)

• Product Name: Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate
• CAS No: 1579251-94-7
• MF: C₁₆H₁₃ClFN₃O₂S
• MW: 365.809724569321
• MDL: MFCD31630421
• CID: 2359329
• PubChem ID: 489278
• Update Time: 2025-10-17

Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (R)-4-(2-Chloro-4-fluorophenyl)-6-methyl-2-(2-thiazolyl)-1,4-dihydropyrimidine-5-carboxylate
• QMZPEPRAOFNSQH-ZDUSSCGKSA-N
• (R)-4-(2-chloro-4-fluoro-phenyl)-6-methyl-2-thiazol-2-yl-1,4-dihydro-pyrimidine-5-carboxylic acid methyl ester
• C16H13ClFN3O2S
• methyl (4R)-4-(2-chloro-4-fluoro-phenyl)-6-methyl-2-thiazol-2-yl-1,4-dihydropyrimidine-5-carboxylate
• BDBM50450814
• AC4551
• MFCD31630421
• 1579251-94-7
• 247037-81-6
• (R)-methyl 4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-(2-chloro-4-fluorophenyl)-1,4-dihydro-6-methyl-2-(2-thiazolyl)-, methyl ester, (4R)-
• SCHEMBL15507652
• methyl (4R)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(1,3-thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate
• CS-0143328
• Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate
• Methyl (R)-6-(2-chloro-4-fluorophenyl)-4-methyl-2-(thiazol-2-yl)-1,6-dihydropyrimidine-5-carboxylate
• CHEMBL3121560

• MDL： MFCD31630421
• Inchi： 1S/C16H13ClFN3O2S/c1-8-12(16(22)23-2)13(10-4-3-9(18)7-11(10)17)21-14(20-8)15-19-5-6-24-15/h3-7,13H,1-2H3,(H,20,21)/t13-/m0/s1
• InChI Key： QMZPEPRAOFNSQH-ZDUSSCGKSA-N
• SMILES： ClC1C=C(C=CC=1[C@H]1C(C(=O)OC)=C(C)NC(C2=NC=CS2)=N1)F

Computed Properties

• Exact Mass: 365.0401037Da
• Monoisotopic Mass: 365.0401037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.8Ų

Additional information on Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate

Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate: A Comprehensive Overview

Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate, identified by its CAS number 1579251-94-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The detailed analysis of its chemical properties, synthesis methods, and biological activities provides a comprehensive understanding of its significance in modern medicinal chemistry.

The structural composition of Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate is intricately designed to exhibit specific pharmacological properties. The presence of a dihydropyrimidine core, flanked by a thiazole ring and a substituted phenyl group, contributes to its unique interactions with biological targets. This structural motif is particularly relevant in the context of developing inhibitors for enzymes involved in critical metabolic pathways.

Recent advancements in computational chemistry have enabled the precise modeling of the interactions between Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate and its biological targets. These studies have highlighted the compound's potential as a scaffold for designing molecules with enhanced binding affinity and selectivity. The incorporation of fluorine and chlorine atoms in the phenyl ring not only influences the electronic properties of the molecule but also modulates its pharmacokinetic profile.

The synthesis of Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions, cyclization processes, and functional group transformations. The use of chiral auxiliaries in the synthesis ensures the retention of stereochemistry, which is crucial for maintaining biological activity.

Biological evaluations of Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate have revealed promising results in several preclinical models. Studies have demonstrated its efficacy in inhibiting key enzymes such as kinases and phosphodiesterases. These enzymes are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate these enzymatic activities suggests its potential as a lead compound for further drug development.

The pharmacokinetic properties of Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate have been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into optimizing dosing regimens and minimizing potential side effects. The compound exhibits favorable solubility and bioavailability characteristics, making it suitable for oral administration.

Current research efforts are focused on expanding the chemical space around Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate to identify novel analogs with improved therapeutic profiles. Structure-based drug design approaches are being employed to rationally modify key structural features while maintaining biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery pipeline for this promising class of compounds.

The future prospects for Methyl (r)-4-(2-chloro-4-fluorophenyl)-6-methyl-2-(thiazol-2-y l)-1,4-dihydropyrimidine -5-carbox ylate are exciting and multifaceted. Continued investigation into its mechanism of action will provide deeper insights into its therapeutic potential. Additionally, exploring combination therapies with other drugs may enhance its efficacy in treating complex diseases. As computational tools and synthetic methodologies advance, the development of more refined derivatives will be feasible.